Cas no 142730-01-6 (4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
• CAS No: 142730-01-6
• Molecular Formula: C₈H₁₀N₂O₂
• Molecular Weight: 166.177201747894
• CID: 100961
• PubChem ID: 45082587

4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
• ethyl 5-methylpyrimidine-4-carboxylate
• F53194
• AMY32259
• EN300-685312
• 142730-01-6

• MDL： MFCD17215891
• InChIKey： FXIBWMGPVMSQJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O2/c1-3-12-8(11)7-6(2)4-9-5-10-7/h4-5H,3H2,1-2H3
• SMILES： CCOC(=O)C1=NC=NC=C1C

Computed Properties

• Exact Mass: 166.074227566g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.074227566g/mol
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1Ų